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Cat. No.: B2359058
Get Quote
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This guide provides a comprehensive technical overview of Ethyl 2-cyclobutylpropanoate, a
unique ester molecule incorporating a cyclobutane moiety. Designed for researchers, scientists,
and professionals in drug development, this document delves into the molecule's structural
representation, physicochemical properties, synthesis methodologies, and predicted
spectroscopic characteristics. Furthermore, it explores the potential applications of this
compound, particularly within the context of medicinal chemistry, by drawing parallels with other
cyclobutane-containing bioactive molecules.

Molecular Identity and Structural Representation

Ethyl 2-cyclobutylpropanoate is an organic compound classified as an ester of 2-
cyclobutylpropanoic acid and ethanol. Its structure is characterized by a central propanoate
backbone with a cyclobutane ring and a methyl group at the alpha position, and an ethyl ester
functional group.

SMILES Notation: The universally recognized Simplified Molecular-Input Line-Entry System
(SMILES) notation for Ethyl 2-cyclobutylpropanoate is: CCOC(=0)C(C)C1CCC1[1]
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This notation provides a linear, text-based representation of the molecule's two-dimensional
structure, which is invaluable for cheminformatics and computational chemistry applications.

Physicochemical and Safety Data

A thorough understanding of a molecule's physical and chemical properties is fundamental to
its application in research and development. The following table summarizes the key computed
properties of Ethyl 2-cyclobutylpropanoate.

Property Value Source
Molecular Formula CoH1602 PubChem[1]
Molecular Weight 156.22 g/mol PubChem[1]
IUPAC Name ethyl 2-cyclobutylpropanoate PubChem[1]
CAS Number 1909305-80-1 PubChem[1]
XLogP3 2.6 PubChem[1]
Hydrogen Bond Donor Count 0 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 4 PubChem

Safety and Hazard Information:

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Ethyl 2-cyclobutylpropanoate is classified with the following hazards:

Flammable liquid and vapor (H226)[1]

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]
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Appropriate personal protective equipment (PPE) and handling in a well-ventilated area, such
as a fume hood, are mandatory when working with this compound.

Synthesis Methodology: A Plausible Approach via
Fischer Esterification

While a specific, peer-reviewed synthesis protocol for Ethyl 2-cyclobutylpropanoate is not
readily available in the literature, a highly plausible and well-established method is the Fischer
esterification of its parent carboxylic acid, 2-cyclobutylpropanoic acid. This acid-catalyzed
reaction between a carboxylic acid and an alcohol is a cornerstone of organic synthesis for the
preparation of esters.[2][3][4][5][6]

The proposed synthesis involves the reaction of 2-cyclobutylpropanoic acid with an excess of
ethanol in the presence of a strong acid catalyst, such as sulfuric acid (H2SOa4) or hydrochloric
acid (HCI).[5][6] The use of excess ethanol serves to drive the equilibrium towards the
formation of the ester product, in accordance with Le Chatelier's principle.[3]

Reaction Scheme:

2-Cyclobutylpropanoic Acid Ethyl 2-cyclobutylpropanoate
(Substrate) > (Product)
T H2SO0s (cat)
Heat
Ethanol — \ Water
(Reagent, Excess) (Byproduct)

Click to download full resolution via product page
Caption: Proposed synthesis of Ethyl 2-cyclobutylpropanoate via Fischer Esterification.
Detailed Experimental Protocol (Proposed):

o Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 2-cyclobutylpropanoic acid (1.0 equivalent).

» Reagent Addition: Add an excess of absolute ethanol (e.g., 10-20 equivalents) to the flask.
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o Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1
equivalents) to the reaction mixture.

» Reaction Conditions: Heat the mixture to reflux and maintain for several hours, monitoring
the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

o Work-up: Upon completion, cool the reaction mixture to room temperature. Neutralize the
acid catalyst with a mild base, such as a saturated aqueous solution of sodium bicarbonate.

o Extraction: Extract the aqueous mixture with a suitable organic solvent, such as diethyl ether
or ethyl acetate.

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by fractional
distillation or column chromatography to yield pure Ethyl 2-cyclobutylpropanoate.

Predicted Spectroscopic Profile

Due to the absence of published experimental spectra for Ethyl 2-cyclobutylpropanoate, this
section provides a predicted spectroscopic profile based on the analysis of its structural
features and known spectral data of analogous compounds.

'H Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum is predicted to exhibit distinct signals corresponding to the different
proton environments in the molecule.
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Predicted Chemical

Shift (5, ppm) Multiplicity Integration Assignment
~4.1 Quartet 2H -OCH2CHs
~2.4 Multiplet 1H -CH(CH)CHs
~21 Multiplet 1H Cyclobutyl-CH
~1.8-2.0 Multiplet 4H Cyclobutyl-CH:z
~1.2 Triplet 3H -OCH2CHs
~1.1 Doublet 3H -CH(CH)CHs

13C Nuclear Magnetic Resonance (NMR) Spectroscopy

The 3C NMR spectrum will provide information on the carbon framework of the molecule.

Predicted Chemical Shift

© ) Carbon Type Assighment

» PPM

~ 175 Quaternary C=0

~ 60 Methylene -OCH2CHs

~ 45 Methine -CH(CH)CHs

~ 38 Methine Cyclobutyl-CH
~ 25 Methylene Cyclobutyl-CH:z
~18 Methylene Cyclobutyl-CH:z
~15 Methyl -CH(CH)CHs
~14 Methyl -OCH2CHs

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for the functional groups

present.
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Wavenumber (cm~?) Intensity Assignment

~ 2850-2960 Strong C-H stretching (alkane)
~ 1735 Strong C=0 stretching (ester)
~ 1180 Strong C-O stretching (ester)

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

¢ Molecular lon (M*): A peak at m/z = 156, corresponding to the molecular weight of the

compound.[1]
o Key Fragmentation Patterns:

Loss of the ethoxy group (-OCH2CHs) to give a fragment at m/z = 111.

[¢]

Loss of the ethyl group (-CH2CHs) to give a fragment at m/z = 127.

[¢]

o

Cleavage of the cyclobutyl ring.

McLafferty rearrangement, if sterically feasible, could lead to a characteristic fragment.

(¢]

Potential Applications in Drug Discovery and
Development

While specific applications for Ethyl 2-cyclobutylpropanoate have not been documented, the
presence of the cyclobutane ring suggests potential utility in medicinal chemistry. The
cyclobutane motif is increasingly recognized as a valuable structural element in the design of

novel therapeutic agents.
The Role of the Cyclobutane Moiety:

» Three-Dimensionality: The puckered nature of the cyclobutane ring introduces a three-
dimensional character to molecules, which can be advantageous for binding to the complex

topologies of biological targets.
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» Metabolic Stability: The replacement of more metabolically labile groups with a stable
cyclobutane ring can enhance the pharmacokinetic profile of a drug candidate.

» Bioisosterism: The cyclobutyl group can act as a bioisostere for other functionalities, such as
gem-dimethyl groups or phenyl rings, allowing for the fine-tuning of a molecule's properties.

o Conformational Restriction: The rigid nature of the cyclobutane ring can lock a molecule into
a specific conformation, which may be optimal for binding to a particular receptor or enzyme.

Given these properties, Ethyl 2-cyclobutylpropanoate could serve as a valuable building
block or fragment in the synthesis of novel compounds for various therapeutic areas, including
but not limited to oncology, infectious diseases, and central nervous system disorders. Its ester
functionality also provides a handle for further chemical modification and elaboration into more
complex molecular architectures.

Conclusion

Ethyl 2-cyclobutylpropanoate, with its unique combination of an ester functional group and a
cyclobutane ring, represents a molecule of interest for chemical synthesis and potential
applications in drug discovery. This guide has provided a comprehensive overview of its
identity, properties, a plausible synthetic route, and predicted spectroscopic data. The insights
into the role of the cyclobutane moiety in medicinal chemistry highlight the potential for this and
similar molecules to contribute to the development of new and improved therapeutic agents.
Further experimental validation of the synthesis and properties outlined herein is warranted to
fully explore the potential of this intriguing compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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